Cas no 1356929-60-6 (Ramipril Benzyl Ester-d5)

• Product Name: Ramipril Benzyl Ester-d5
• CAS No: 1356929-60-6
• MF: C₃₀H₃₈N₂O₅
• MW: 511.663937091827
• CID: 1064901
• PubChem ID: 45039164
• Update Time: 2025-07-17

Ramipril Benzyl Ester-d5 Chemical and Physical Properties

Names and Identifiers

• Ramipril Benzyl Ester-d5
• benzyl (2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-(2,3,4,5,6-pentadeuteriophenyl)butan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylate
• DTXSID90661947
• Benzyl (2S,3aS,6aS)-1-[(2S)-2-{[(2S)-1-ethoxy-1-oxo-4-(~2~H_5_)phenylbutan-2-yl]amino}propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylate
• 1356929-60-6

• Inchi： 1S/C30H38N2O5/c1-3-36-29(34)25(18-17-22-11-6-4-7-12-22)31-21(2)28(33)32-26-16-10-15-24(26)19-27(32)30(35)37-20-23-13-8-5-9-14-23/h4-9,11-14,21,24-27,31H,3,10,15-20H2,1-2H3/t21-,24-,25-,26-,27-/m0/s1/i4D,6D,7D,11D,12D
• InChI Key： RENMFAJWBVYHGL-NITSAHBGSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]1C[C@@H]2CCC[C@@H]2N1C([C@H](C)N[C@H](C(=O)OCC)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)=O

Computed Properties

• Exact Mass: 511.30900
• Monoisotopic Mass: 511.30945605g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 13
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 652.6±55.0 °C at 760 mmHg
• Solubility: Chloroform, Dichloromethane
• PSA: 84.94000
• LogP: 4.37080
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Ramipril Benzyl Ester-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ramipril Benzyl Ester-d5

Introduction to Ramipril Benzyl Ester-d5 (CAS No. 1356929-60-6)

Ramipril Benzyl Ester-d5 (CAS No. 1356929-60-6) is a deuterated derivative of the prodrug ramipril, a widely used angiotensin-converting enzyme (ACE) inhibitor in the treatment of hypertension and heart failure. This compound is of significant interest in pharmaceutical research due to its unique properties and potential applications in drug metabolism studies and pharmacokinetic analysis.

The deuterium-labeled form of ramipril benzyl ester offers several advantages over its non-deuterated counterpart. Deuterium, being a stable isotope of hydrogen, has a slightly different mass, which can be utilized to trace the compound's behavior in biological systems without altering its chemical properties. This makes Ramipril Benzyl Ester-d5 an invaluable tool for researchers studying the metabolism and distribution of ramipril in vivo.

Recent studies have highlighted the importance of deuterated compounds in understanding drug metabolism and pharmacokinetics. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that deuterium labeling can provide insights into the metabolic pathways of drugs, helping to identify potential metabolites and their concentrations in biological samples. This information is crucial for optimizing drug dosing regimens and improving therapeutic outcomes.

In the context of Ramipril Benzyl Ester-d5, its use in metabolic studies has shown promising results. Researchers have utilized this compound to investigate the enzymatic hydrolysis of ramipril, which is a critical step in its activation. The deuterium labeling allows for a more precise quantification of the hydrolysis products, providing a clearer understanding of the mechanisms involved.

Beyond its application in basic research, Ramipril Benzyl Ester-d5 also has practical implications in clinical settings. For example, it can be used to monitor drug compliance and adherence in patients undergoing treatment with ramipril. By analyzing the presence and levels of deuterated metabolites in patient samples, healthcare providers can ensure that patients are taking their medication as prescribed, thereby enhancing treatment efficacy.

The synthesis of Ramipril Benzyl Ester-d5 involves several steps, including the preparation of deuterated intermediates and their subsequent coupling with ramipril. The process requires careful control of reaction conditions to ensure high yields and purity. Advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) are often employed to verify the structure and purity of the final product.

In summary, Ramipril Benzyl Ester-d5 (CAS No. 1356929-60-6) is a valuable tool for researchers and clinicians working in the fields of pharmacology and medicinal chemistry. Its unique properties make it an essential component in studies aimed at understanding drug metabolism, optimizing dosing regimens, and ensuring patient compliance. As research continues to advance, it is likely that this compound will play an increasingly important role in improving the safety and efficacy of ramipril-based therapies.